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Introduction

Isopropyl acetate (IPAc), a clear, colorless liquid with a characteristic fruity odor, is a versatile
organic compound with the chemical formula CsH100:2.[1] As an ester derived from the reaction
of isopropanol and acetic acid, it serves as a crucial solvent and intermediate in a myriad of
applications, particularly within the pharmaceutical, coatings, and printing ink industries.[2][3]
Its favorable properties, including moderate polarity, a desirable evaporation rate, and good
solvency for a range of organic compounds, make it a valuable tool in organic synthesis and
formulation development.[4][5] This in-depth technical guide provides a comprehensive review
of isopropyl acetate, covering its physicochemical properties, synthesis methodologies, key
chemical reactions, and diverse applications, with a focus on its relevance to researchers and
professionals in drug development and organic chemistry.

Physicochemical and Spectroscopic Properties

A thorough understanding of the physical, chemical, and spectroscopic properties of isopropyl
acetate is fundamental to its effective application in a laboratory or industrial setting.

Physical and Chemical Properties

The key physical and chemical properties of isopropyl acetate are summarized in the table
below, providing a clear reference for experimental design and process development.
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Property Value References
Molecular Formula CsH1002 [2][6]
Molecular Weight 102.13 g/mol [71[8]
Appearance Clear, colorless liquid [11[2]
Odor Fruity [11[7]
Boiling Point 89 °C (192 °F; 362 K) [1]
Melting Point -73 °C (-99 °F; 200 K) [1]
Density 0.872 g/mL at 25 °C 9]
Solubility in Water 4.3 g/100 mL at 27 °C [1]
Flash Point 4 °C (40 °F) [7][10]
Autoignition Temperature 460 °C (860 °F) [10]
Vapor Density 3.5 (Air=1) [10]
Refractive Index (n2°/D) 1.377 [9]

Spectroscopic Data

Spectroscopic analysis is essential for the identification and characterization of isopropyl
acetate. The following table summarizes key spectroscopic data.
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Spectroscopic Technique

Key Features and Observations

1H NMR

The *H NMR spectrum of isopropyl acetate
typically shows three distinct signals: a doublet
for the six equivalent methyl protons of the
isopropy! group, a septet for the single methine
proton of the isopropyl group, and a singlet for
the three methyl protons of the acetyl group.[8]
[11][12]

13C NMR

The 3C NMR spectrum exhibits signals
corresponding to the carbonyl carbon of the
ester, the methine carbon of the isopropyl group,

and the two distinct methyl carbons.[1]

Infrared (IR) Spectroscopy

The IR spectrum is characterized by a strong
absorption band corresponding to the C=0
stretching vibration of the ester group, typically
around 1730-1750 cm~1. Other significant peaks
include C-O stretching and C-H bending and
stretching vibrations.[4][13][14][15][16]

Mass Spectrometry (MS)

The mass spectrum of isopropyl acetate shows
a molecular ion peak (M*) at m/z 102. Common
fragmentation patterns include the loss of the
isopropy! group or the acetyl group, leading to
characteristic fragment ions.[6][17][18][19][20]

Synthesis of Isopropyl Acetate

Isopropyl acetate is primarily synthesized through the esterification of acetic acid with

isopropanol. Several methods have been developed to optimize this reaction, including the

classic Fischer esterification, transesterification, and reactive distillation.

Fischer Esterification

The most common laboratory and industrial method for producing isopropyl acetate is the

Fischer esterification, which involves the acid-catalyzed reaction between isopropanol and

acetic acid.[3] This is a reversible reaction, and to drive the equilibrium towards the product
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side, an excess of one of the reactants (usually the less expensive one) is used, or the water
formed during the reaction is removed.[21]

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, combine isopropanol and a molar excess of glacial acetic acid (e.g., a 1:2 molar
ratio of isopropanol to acetic acid).[22][23]

o Catalyst Addition: Slowly add a catalytic amount of a strong acid, such as concentrated
sulfuric acid (typically 1-2% of the total weight of the reactants), to the mixture while stirring.
[22][23]

o Reflux: Heat the reaction mixture to reflux using a heating mantle. The reaction is typically
refluxed for 1-2 hours. The progress of the reaction can be monitored by techniques such as
thin-layer chromatography (TLC) or gas chromatography (GC).[9][24]

o Work-up and Neutralization: After cooling to room temperature, transfer the reaction mixture
to a separatory funnel. Wash the mixture sequentially with water to remove excess acetic
acid and sulfuric acid, followed by a saturated sodium bicarbonate solution to neutralize any
remaining acid (caution: COz evolution), and finally with brine to remove residual water.[9]
[25]

e Drying and Purification: Dry the organic layer over an anhydrous drying agent like sodium
sulfate or magnesium sulfate. Filter to remove the drying agent.

« Distillation: Purify the crude isopropyl acetate by fractional distillation to obtain the final
product.[2][10]

The mechanism of the Fischer esterification involves several key steps, as illustrated in the
diagram below.

Protonation of Nucleophilic attack
(EECIEVNETVEN  carbonyl oxygen , (*Protonated by isopropanol Protonated Deprotonation M 1sopropyl Acetate + H:0
+H* (catalyst) Acetic Acid Isopropyl Acetate + H* (catalyst regenerated)
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Caption: Mechanism of Fischer Esterification.

Transesterification

Transesterification is another viable method for the synthesis of isopropyl acetate. This process
involves the reaction of an ester with an alcohol in the presence of an acid or base catalyst. For
instance, methyl acetate or ethyl acetate can be reacted with isopropanol to yield isopropyl
acetate and methanol or ethanol, respectively.[21] This method can be advantageous when the
starting alcohol is more readily available or when milder reaction conditions are desired.

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a distillation
apparatus, combine the starting ester (e.g., methyl acetate), a molar excess of isopropanol,
and a suitable catalyst.[26] Catalysts can include strong acids like sulfuric acid or solid acid
catalysts.[27]

e Reaction and Distillation: Heat the reaction mixture. The lower-boiling alcohol produced (e.g.,
methanol) is continuously removed by distillation to drive the equilibrium towards the
formation of isopropyl acetate.[25]

o Work-up and Purification: After the reaction is complete (as determined by the cessation of
the lower-boiling alcohol distillation), the remaining mixture is cooled. The work-up and
purification steps are similar to those for Fischer esterification, involving neutralization,
washing, drying, and final distillation of the isopropyl acetate.

Reactive Distillation

For large-scale industrial production, reactive distillation is an efficient process that combines
chemical reaction and product separation in a single unit.[2][3] In the synthesis of isopropyl
acetate, the esterification reaction occurs in the distillation column. As the products are formed,
the lower-boiling azeotrope of isopropyl acetate and water is continuously removed from the
top of the column, which drives the reaction to completion.[10][28] This integrated approach
can lead to higher conversions, reduced energy consumption, and lower capital costs
compared to traditional batch processes.[2][29]

Chemical Reactions of Isopropyl Acetate
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Isopropyl acetate, as an ester, undergoes several characteristic reactions that are of interest in
organic synthesis.

Hydrolysis: In the presence of an acid or a base, isopropyl acetate can be hydrolyzed back
to isopropanol and acetic acid (or its corresponding carboxylate salt).[23] This reverse of the
esterification reaction is important to consider in reaction work-ups and purification steps.

Transesterification: As mentioned in its synthesis, isopropyl acetate can undergo
transesterification with other alcohols in the presence of a catalyst to form different esters.
[21]

Reduction: Isopropyl acetate can be reduced by strong reducing agents like lithium
aluminum hydride (LiAlHa4) to yield isopropanol and ethanol.

Reaction with Grignard Reagents: Isopropyl acetate reacts with two equivalents of a
Grignard reagent to produce a tertiary alcohol after an acidic work-up.

Applications in Research and Industry

The unique combination of properties of isopropyl acetate makes it a valuable solvent and
intermediate in numerous applications.

Solvent Applications

Isopropyl acetate is widely used as a solvent in the following industries:

Pharmaceuticals: It is used as an extraction solvent for the purification of active
pharmaceutical ingredients (APIs) and as a solvent in drug formulations.[3][14][30] Its low
toxicity and suitable volatility are advantageous in these applications.[30]

Coatings and Inks: Due to its good solvency for a variety of resins and its fast evaporation
rate, it is a key component in the formulation of paints, lacquers, and printing inks.[2][4]

Adhesives: It is used as a solvent in the production of adhesives.[30]

Cosmetics and Personal Care: It is used as a solvent for fragrances and in the formulation of
various cosmetic products.[2][18]
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Chemical Intermediate

Isopropyl acetate also serves as a reactant in the synthesis of other chemical compounds,
leveraging the reactivity of the ester functional group.

Safety and Handling

Isopropyl acetate is a flammable liquid and its vapor can form explosive mixtures with air.[10]
[11] It should be handled in a well-ventilated area, away from ignition sources.[17][31]
Protective equipment, including safety glasses, gloves, and a lab coat, should be worn when
handling the chemical.[11][31] It is important to consult the Safety Data Sheet (SDS) for
detailed safety information before use.[11]

Experimental Workflow Diagram

The following diagram illustrates a typical workflow for the synthesis and purification of
isopropyl acetate in a laboratory setting.
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Caption: General workflow for isopropyl acetate synthesis.
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Conclusion

Isopropyl acetate is a fundamentally important organic compound with a broad spectrum of
applications, particularly as a solvent in the pharmaceutical and chemical industries. Its
synthesis via Fischer esterification is a classic and well-understood process, with modern
adaptations like reactive distillation offering enhanced efficiency for industrial-scale production.
A comprehensive understanding of its physicochemical properties, synthesis methods, and
chemical reactivity is essential for researchers, scientists, and drug development professionals
to effectively utilize this versatile ester in their work. The detailed information and protocols
provided in this guide serve as a valuable resource for the successful application of isopropyl
acetate in organic chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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